Cas no 1198-64-7 (Pa-F4)

Pa-F4 Properties

Names and Identifiers

• 1,4-Benzenediamine,2,3,5,6-tetrafluoro-
• 2,3,5,6-Tetrafluoro-1,4-phenylenediamine
• 1,4-Diaminotetrafluorobenzene
• 2,3,5,6-tetrafluorobenzene-1,4-diamine
• 1,3-DIAMINO-2,4,5,6-TETRAFLUOROBENZENE
• 1,4-Benzenediamine,2,3,5,6-tetrafluoro
• 1,4-Diamino-2,3,5,6-tetrafluorobenzene
• 1,4-tetrafluorophenylenediamine
• 2,3,4,5-TETRAHYDRO-1,4-BENZOXAZEPINE HYDROCHLORIDE
• 2,3,5,6-tetrafluoro-1,4-diaminobenzene
• 2,3,5,6-Tetrafluoro-1,4-pheny
• 2,3,5,6-tetrafluorophenylene-1,4-diamine
• tetrafluoro-1,4-phenylenediamines
• tetrafluoro-para-phenylenediamine
• Tetrafluoro-p-phenylenediamine
• 1,4-Benzenediamine, 2,3,5,6-tetrafluoro-
• NSC114704
• p-Phenylenediamine, 2,3,5,6-tetrafluoro-
• Tetrafluoro-1,4-benzenediamine
• tetrafluorobenzene-1,4-diamine
• FVFYRXJKYAVFSB-UHFFFAOYSA-N
• Z
• Pa-F4
• SCHEMBL1378109
• AS-64499
• 1,4-Benzenediamine, 2,3,5,6-tetrafluoro
• T71628
• ETHYL-2-TRIFLUOROMETHYL-4-METHYL-5-PYRIMIDINECARBOXYLATE
• p-Phenylenediamine,3,5,6-tetrafluoro-
• 2,3,5,6-Tetrafluoro-1,4-phenylenediamine, >/=98%
• NSC-114704
• CS-0170372
• EINECS 214-837-6
• YSWG732
• AKOS006230416
• SY055233
• 1198-64-7
• NS00041980
• MFCD00039767
• FT-0633468
• 2,3,5,6-Tetrafluoro-p-phenylenediamine
• NSC 114704
• AM20020279
• DTXSID5061611
• T1110
• J-004211
• 2,3,5,6-Tetrafluoro-1,4-benzenediamine #
• 2,3,5,6-Tetrafluorophenylene-1,4-diamine
• 2,3,5,6-Tetrafluorobenzene-1,4-diamine
• Perfluorobenzene-1,4-diamine
• DB-019671
• +Expand

• MDL： MFCD00039767
• InChIKey： FVFYRXJKYAVFSB-UHFFFAOYSA-N
• Inchi： 1S/C6H4F4N2/c7-1-2(8)6(12)4(10)3(9)5(1)11/h11-12H2
• SMILES： FC1C(=C(C(=C(C=1N([H])[H])F)F)N([H])[H])F

Computed Properties

• Exact Mass: 180.03100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 180.031
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 2.56980
• PSA: 52.04000
• Refractive Index: 1.538
• Boiling Point: 223.4±35.0 °C at 760 mmHg
• Melting Point: 143.0 to 147.0 deg-C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 95.9±16.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.6±0.1 g/cm3

Pa-F4 Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S45; S36/37/39; S26
• Risk Phrases：R34; R36/37/38; R20/21/22
• Dangerous goods sign： C Xi Xn
• Hazardous Material transportation number：UN1760
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

Pa-F4 Customs Data

• HS CODE：2921519090
• Customs Data：

  China Customs Code:

  2921519090

  Overview:

  2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials